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Compound of Interest

Compound Name: 12-Methoxycarnosic Acid

Cat. No.: B1631458 Get Quote

The safe and responsible disposal of 12-Methoxycarnosic Acid is paramount for ensuring

laboratory safety and environmental protection. This document provides a comprehensive,

step-by-step guide for researchers, scientists, and drug development professionals on the

proper handling and disposal procedures for this compound. Adherence to these protocols is

critical due to the chemical's inherent hazards.

Hazard Identification and Safety Profile
12-Methoxycarnosic Acid, a diterpene found in plants like Salvia officinalis, presents specific

health and environmental hazards.[1] According to its Safety Data Sheet (SDS), the compound

is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1]

[2]

Summary of Hazard Information:
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Hazard Class GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
H302 Warning

Harmful if swallowed.

[1][2]

Hazardous to the

aquatic environment,

acute hazard

(Category 1)

H400 Warning
Very toxic to aquatic

life.

Hazardous to the

aquatic environment,

long-term hazard

(Category 1)

H410 Warning

Very toxic to aquatic

life with long lasting

effects.

Personal Protective Equipment (PPE) for Handling
and Disposal
To minimize exposure during handling and disposal, the use of appropriate Personal Protective

Equipment (PPE) is mandatory. This includes:

Safety Goggles: To protect against splashes.

Lab Coat: To prevent skin contact.

Nitrile Gloves: To protect hands from direct contact.

Closed-toe Shoes: Essential for general laboratory safety.

All handling of 12-Methoxycarnosic Acid should be conducted in a well-ventilated area,

preferably within a fume hood, to prevent the inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol
Disposal of 12-Methoxycarnosic Acid and its containers must be carried out in accordance

with local, regional, national, and international regulations. The following protocol provides a

general framework for its safe disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/9974918
https://cdn.caymanchem.com/cdn/msds/36175m.pdf
https://www.benchchem.com/product/b1631458?utm_src=pdf-body
https://www.benchchem.com/product/b1631458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation:

Do not dispose of 12-Methoxycarnosic Acid down the drain. This is critical to prevent its

release into the environment, where it is very toxic to aquatic life.

Collect waste 12-Methoxycarnosic Acid, whether in solid form or in solution, in a

designated and properly labeled hazardous waste container.

Since 12-Methoxycarnosic Acid is a non-halogenated organic compound, it should be

placed in a waste container specifically for "Organic Liquid" or "Solid Organic" waste, as

appropriate.

Container Management:

Use a compatible, sealable container for waste collection.

The container must be clearly labeled with the full chemical name ("12-Methoxycarnosic
Acid") and the appropriate hazard warnings (e.g., "Toxic," "Environmental Hazard").

Ensure the container is kept closed when not in use and stored in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents, strong

acids, and strong bases.

Disposal of Contaminated Materials:

Any materials that have come into contact with 12-Methoxycarnosic Acid, such as

pipette tips, gloves, and paper towels, should be considered contaminated.

Dispose of all contaminated disposable materials as hazardous waste in the same manner

as the chemical itself.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and proper disposal of

the waste container.
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Provide the EHS or contractor with the Safety Data Sheet (SDS) for 12-Methoxycarnosic
Acid to ensure they have all the necessary information for its safe handling and disposal.

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and

ensure it is well-ventilated.

Containment: Prevent the spill from spreading and from entering drains.

Cleanup:

For solid spills, carefully sweep up the material and place it in the designated hazardous

waste container. Avoid generating dust.

For spills in solution, absorb the liquid with an inert material (e.g., vermiculite, sand, or

earth) and place the absorbent material into the hazardous waste container.

Collect any spillage.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water. Collect all cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 12-
Methoxycarnosic Acid.
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Disposal Workflow for 12-Methoxycarnosic Acid

Waste Generated:
12-Methoxycarnosic Acid

(Solid or Solution)

Assess Hazards:
- Harmful if swallowed (H302)

- Very toxic to aquatic life (H400, H410)

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Segregate Waste:
- Is it a solid or liquid?

- Is it halogenated?

Collect in 'Solid Organic Waste'
Container

Solid

Collect in 'Organic Liquid Waste'
Container

Liquid

Label Waste Container:
- '12-Methoxycarnosic Acid'

- 'Toxic,' 'Environmental Hazard'

Store Safely:
- Tightly sealed container
- Cool, dry, ventilated area
- Away from incompatibles

Contact EHS or Licensed
Waste Contractor for Pickup

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 12-Methoxycarnosic Acid.
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By adhering to these guidelines, you contribute to a safer laboratory environment and the

protection of our ecosystem. Always consult your institution's specific waste management

policies and the most current Safety Data Sheet for 12-Methoxycarnosic Acid before handling

and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1631458?utm_src=pdf-body
https://www.benchchem.com/product/b1631458?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/9974918
https://pubchem.ncbi.nlm.nih.gov/compound/9974918
https://cdn.caymanchem.com/cdn/msds/36175m.pdf
https://www.benchchem.com/product/b1631458#12-methoxycarnosic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1631458#12-methoxycarnosic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1631458#12-methoxycarnosic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1631458#12-methoxycarnosic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1631458?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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